Cas no 2223047-94-5 (2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrrole)

• Product Name: 2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrrole
• CAS No: 2223047-94-5
• MF: C₁₂H₂₀BNO₂
• MW: 221.10370349884
• CID: 6811807
• PubChem ID: 133638989
• Update Time: 2025-03-03

2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2223047-94-5
• 2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrrole
• CS-33589

• Inchi： 1S/C12H20BNO2/c1-8-7-10(9(2)14-8)13-15-11(3,4)12(5,6)16-13/h7,14H,1-6H3
• InChI Key： JMSJRPABVKKXLO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)NC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 221.1587090Da
• Monoisotopic Mass: 221.1587090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.3Ų